Cas no 1227585-55-8 (4-(Bromomethyl)-3-methylpyridine)

• Product Name: 4-(Bromomethyl)-3-methylpyridine
• CAS No: 1227585-55-8
• MF: C₇H₈BrN
• MW: 186.049120903015
• CID: 2143096
• PubChem ID: 122198397
• Update Time: 2025-06-09

4-(Bromomethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-3-methylpyridine
• CID 122198397
• 4-(Bromomethyl)-3-methylpyridine

• Inchi： 1S/C7H8BrN/c1-6-5-9-3-2-7(6)4-8/h2-3,5H,4H2,1H3
• InChI Key： ZALFRINWCREJLP-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Topological Polar Surface Area: 12.9

Additional information on 4-(Bromomethyl)-3-methylpyridine

Comprehensive Overview of 4-(Bromomethyl)-3-methylpyridine (CAS No. 1227585-55-8): Properties, Applications, and Industry Insights

4-(Bromomethyl)-3-methylpyridine (CAS No. 1227585-55-8) is a specialized organic compound widely recognized for its versatility in pharmaceutical and agrochemical synthesis. This brominated pyridine derivative serves as a critical building block in the development of active pharmaceutical ingredients (APIs) and advanced materials. With the increasing demand for heterocyclic compounds in drug discovery, 4-(Bromomethyl)-3-methylpyridine has garnered significant attention due to its unique reactivity and structural features.

The compound’s molecular structure, featuring a reactive bromomethyl group adjacent to a methyl-substituted pyridine ring, enables selective functionalization, making it invaluable for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. Researchers frequently search for "synthetic routes for 4-(Bromomethyl)-3-methylpyridine" or "CAS 1227585-55-8 suppliers," reflecting its industrial relevance. Recent trends highlight its role in the synthesis of kinase inhibitors and antiviral agents, aligning with global interest in targeted therapies.

From a technical perspective, 4-(Bromomethyl)-3-methylpyridine exhibits a melting point range of 80–85°C and is typically stored under inert conditions to preserve stability. Analytical methods like HPLC and NMR spectroscopy are employed to verify purity, a key concern for buyers seeking "high-purity CAS 1227585-55-8." Environmental and safety protocols emphasize neutral pH handling, though the compound is not classified under stringent hazardous categories.

Innovations in green chemistry have spurred interest in sustainable production methods for bromomethylated intermediates. Questions such as "How to optimize the yield of 4-(Bromomethyl)-3-methylpyridine?" or "alternatives to bromomethylation" are trending in academic forums. The compound’s compatibility with flow chemistry systems further enhances its appeal for scalable manufacturing.

Market analyses project growth for pyridine derivatives, driven by expanding applications in electronic materials and catalysis. Suppliers often highlight "custom synthesis of 1227585-55-8" to meet diverse R&D needs. Regulatory compliance, including REACH and FDA guidelines, ensures its adoption in regulated industries without legal constraints.

In summary, 4-(Bromomethyl)-3-methylpyridine (CAS No. 1227585-55-8) bridges academic research and industrial applications, offering a balance of reactivity and stability. Its integration into cutting-edge therapeutics and materials science underscores its enduring value in the chemical landscape.